(S)-2-Amino-6-(benzyloxycarbonylamino)-6-oxohexanoic acid

• IUPAC Name: (2S)-2-amino-6-oxo-6-(phenylmethoxycarbonylamino)hexanoic acid
• InChI: InChI=1S/C14H18N2O5/c15-11(13(18)19)7-4-8-12(17)16-14(20)21-9-10-5-2-1-3-6-10/h1-3,5-6,11H,4,7-9,15H2,(H,18,19)(H,16,17,20)/t11-/m0/s1
• InChI Key: DAJNQRSAOOCCDS-NSHDSACASA-N
• Canonical SMILES: C1=CC=C(C=C1)COC(=O)NC(=O)CCCC(C(=O)O)N
• Isomeric SMILES: C1=CC=C(C=C1)COC(=O)NC(=O)CCC[C@@H](C(=O)O)N
• Molecular Formula: C14H18N2O5
• Molecular Weight: 294.30 g/mol

Description

“(S)-2-Amino-6-(benzyloxycarbonylamino)-6-oxohexanoic acid” is a compound that contains a benzyloxycarbonyl group. The benzyloxycarbonyl group, often abbreviated as Cbz or Z, is a carbamate. It is a derivative of carbamic acid, with the general structure (R1R2N)C(=O)OR3, where R1 or R2 or both are organic compounds or hydrogen, and R3 is an organic compound.

Synthesis Analysis

The synthesis of compounds containing a benzyloxycarbonyl group often involves the use of benzyl chloroformate, also known as benzyl chlorocarbonate or Z-chloride. This compound is commonly used in organic synthesis for the introduction of the benzyloxycarbonyl protecting group for amines. Additionally, penicillin acylases from both Alcaligenes faecalis and Escherichia coli are capable of removing the N-benzyloxycarbonyl protecting group in amino acid derivatives under mild conditions without the use of toxic reagents.

Molecular Structure Analysis

The molecular structure of a compound can be analyzed using various methods, including chromatographic, electrophoretic, and spectroscopic methods. Terminal amino acid analysis is performed to identify the nature and homogeneity of the amino- and carboxy-terminal amino acids.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be determined using various methods. For instance, the compound “(S)-2-(((Benzyloxy)carbonyl)amino)butanoic acid” has a molecular weight of 237.26 and is a solid at room temperature. It should be stored in a dark place, sealed in dry, at room temperature.

Mechanism of Action

The mechanism of action of compounds with a benzyloxycarbonyl group often involves the removal of the benzyloxycarbonyl protecting group. For example, benzyl chloroformate is commonly used in organic synthesis for the introduction of the benzyloxycarbonyl protecting group for amines. The protecting group is abbreviated Cbz or Z.

Safety and Hazards

The safety and hazards associated with a compound depend on its specific properties. For instance, “(S)-2-(((Benzyloxy)carbonyl)amino)butanoic acid” has been assigned the GHS07 pictogram, with the signal word "Warning". The hazard statements associated with this compound include H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation).

Future Directions

The future directions in the study and use of compounds with a benzyloxycarbonyl group could involve the development of safer and more efficient methods for their synthesis and deprotection. For instance, the use of penicillin acylases for the removal of the N-benzyloxycarbonyl protecting group in amino acid derivatives offers a promising alternative to traditional methods. Additionally, the development of new analytical methods could improve our understanding of these compounds and expand their potential applications.